65678-07-1; 81239-45-4

3-[Benzyl(dimethyl)ammonio]propane-1-sulfonate

• CAS RN:
• 65678-07-1; 81239-45-4

• Formula:
• C12H19NO3S

• InChI:
• InChI=1S/C12H19NO3S/c1-13(2,9-6-10-17(14,15)16)11-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3

• InChIKey:
• MEJASPJNLSQOAG-UHFFFAOYSA-N

• 3-[Benzyl(dimethyl)ammonio]propane-1-sulfonate is a useful research compound. Its molecular formula is C12H19NO3S and its molecular weight is 257.35. The purity is usually 95%.

3-[Benzyl(dimethyl)ammonio]propane-1-sulfonate

In Stock

• CAS RN:
• 81239-45-4

• Formula:
• C12H19NO3S

• InChI:
• InChI=1S/C12H19NO3S/c1-13(2,9-6-10-17(14,15)16)11-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3

• InChIKey:
• MEJASPJNLSQOAG-UHFFFAOYSA-N

• A non detergent sulfobetaine used as a mild solubilizing and stabilizing agent for chicken egg white lysozyme and E. coli ß-galactosidase.
  
  

Tyrphostin AG 1024

In Stock

• CAS RN:
• 65678-07-1

• Formula:
• C14H13BrN2O

• InChI:
• InChI=1S/C14H13BrN2O/c1-14(2,3)11-5-9(4-10(7-16)8-17)6-12(15)13(11)18/h4-6,18H,1-3H3

• InChIKey:
• ABBADGFSRBWENF-UHFFFAOYSA-N

• The binding of insulin-like growth factor 1 (IGF-1) to the IGF-1 receptor (IGF-1R) initiates a cascade of reactions that promote cell growth and transformation by activating the PI3K/Akt signaling pathway, inhibiting apoptotic pathways, and mediating mitogenic actions. Overexpression of IGF-1R confers tumorigenic potential to cells as well as protection from apoptosis. AG-1024 is a selective inhibitor of IGF-1R that inhibits insulin-stimulated cellular proliferation and IGF-1R autophosphorylation with IC50 values of 0.4 and 7 μM, respectively. At 10 nM, AG-1024 can inhibit proliferation and induce apoptosis in human breast cancer MCF-7 cells, and it inhibits autocrine growth of human prostate cancer DU145 cells with an IC50 value of 2.5 μM.
  AG-1024 is also called Tyrphostin, is a selective inhibitor of IGF-1R. AG-1024 was used to evaluate effects on proliferation, radios...